1-Benzyl-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid

• Molecular Formula: C19H21NO2
• Molecular Weight: 295.4 g/mol
• IUPAC Name: 1-benzyl-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C19H21NO2/c1-14-7-5-6-10-16(14)17-12-20(13-18(17)19(21)22)11-15-8-3-2-4-9-15/h2-10,17-18H,11-13H2,1H3,(H,21,22)
• InChI Key: SRTWLLSJNUBXOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2CN(CC2C(=O)O)CC3=CC=CC=C3

Description

1-Benzyl-4-(2-methylphenyl)pyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C19H21NO2 and its molecular weight is 295.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 1-Benzyl-4-(2-methylphenyl)pyrrolidine-3-carboxylate (0.685 g, 2.214 mmol) in THF/MeOH/H2O (5 ml) was added 2N NaOH (3.32 ml, 6.64 mmol). The solution was stirred for 12 hours at room temperature and was acidified to pH1-2 with 1N HCl. The crude acid was extracted three times with EtOAc. The combined organic layers were dried over Na2SO4 and concentrated.